Cas no 6638-24-0 (1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol)

1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol structure
6638-24-0 structure
Product Name:1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol
CAS No:6638-24-0
MF:C18H17NO2
MW:279.333084821701
CID:2627225
PubChem ID:240945
Update Time:2025-09-20

1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol
    • 1-(4-methoxyphenyl)-aminomethyl-2-naphthol; NSC280783; CTK8H9560; L-N1-benzylhistidine methyl ester dihydrochloride; 1-< (4-Methoxyphenylamino)methyl> -2-naphthol; 1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol; 1-([(4-methoxyphenyl)amino]methyl)naphthalen-2-ol; SureCN5997862;
    • HY-122066
    • 1-(((4-Methoxyphenyl)amino)methyl)naphthalen-2-ol
    • NSC47924
    • NCIStruc1_000437
    • NCI60_004132
    • CS-0081590
    • 1-((4-methoxyphenylamino)methyl)naphthalen-2-ol
    • NCGC00013580-02
    • NSC-47924
    • DTXSID90985019
    • BDBM50328820
    • 2-Naphthalenol, 1-[[(4-methoxyphenyl)amino]methyl]-
    • SCHEMBL8738476
    • CHEMBL1269845
    • 6638-24-0
    • DA-76313
    • NCI47924
    • NCIStruc2_000383
    • 1-((4-methoxyanilino)methyl)-2-naphthol
    • AKOS000241892
    • NCGC00013580
    • NCGC00096693-01
    • 1-[(4-methoxyanilino)methyl]naphthalen-2-ol
    • CCG-37714
    • Inchi: 1S/C18H17NO2/c1-21-15-9-7-14(8-10-15)19-12-17-16-5-3-2-4-13(16)6-11-18(17)20/h2-11,19-20H,12H2,1H3
    • InChI Key: IBZVGAKJSAZIAB-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC=CC=2C=1CNC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 279.12601
  • Monoisotopic Mass: 279.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.49
  • LogP: 4.23910

1-{[(4-methoxyphenyl)amino]methyl}naphthalen-2-ol Pricemore >>

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